Cas no 1239647-61-0 (6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1239647-61-0
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD11846607
• CID: 1028676
• PubChem ID: 54594032
• Update Time: 2025-10-29

6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 6-methyl-
• 1239647-61-0
• SY129514
• EN300-79747
• CS-0456858
• BS-42487
• SCHEMBL10044580
• MFCD11846607
• A922053
• AC3312
• 2-Amino-6-methyl-[1,2,4]triazolo[1,5-a]pyridine
• 6-Methyl[1,2,4]triazolo[1,5-a]pyridin-2-amine
• DTXSID70712401
• AKOS017413517

• MDL： MFCD11846607
• Inchi： 1S/C7H8N4/c1-5-2-3-6-9-7(8)10-11(6)4-5/h2-4H,1H3,(H2,8,10)
• InChI Key： QNHBPULNBBLYOW-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=CC1=NC(N)=N2

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Introduction to 6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No: 1239647-61-0)

6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1239647-61-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple nitrogen atoms in its core structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The synthesis of 6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine involves a series of carefully orchestrated chemical reactions that highlight the precision and innovation inherent in modern organic synthesis. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazolopyridine ring system. Subsequent functionalization steps, such as alkylation or amination at the 2-position, introduce the methyl and amine groups, respectively. These synthetic strategies are designed to maximize yield and purity while maintaining structural integrity.

One of the most compelling aspects of 6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine is its potential as a pharmacological agent. Recent studies have demonstrated its efficacy in modulating various biological pathways, particularly those relevant to inflammation and immune response. The compound's ability to interact with multiple targets makes it a promising candidate for the development of novel therapeutics. For instance, research has shown that derivatives of this molecule can inhibit the activity of enzymes involved in pro-inflammatory signaling cascades, thereby offering a potential treatment strategy for chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine has shown promise in preclinical models as a potential antiviral agent. The triazolopyridine core is known to exhibit broad-spectrum antiviral activity by interfering with viral replication mechanisms. Specifically, studies have indicated that this compound can disrupt viral protease activity and inhibit the assembly of viral particles. These findings are particularly relevant in the context of emerging infectious diseases where rapid development of antiviral therapies is critical.

The pharmacokinetic profile of 6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that this molecule exhibits good oral bioavailability and moderate metabolic stability. However, further research is needed to fully characterize its pharmacokinetic properties and identify any potential liabilities that may affect its clinical utility.

From a computational chemistry perspective,6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine serves as an excellent model system for studying molecular interactions at the atomic level. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate its binding mode with biological targets. These studies not only provide insights into the compound's mechanism of action but also aid in the design of more potent derivatives through structure-based drug design approaches.

The synthesis and characterization of 6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine also highlight the importance of interdisciplinary collaboration in modern drug discovery. Chemists work in tandem with biologists and pharmacologists to develop compounds that are both chemically elegant and biologically relevant. This collaborative approach ensures that synthetic efforts are aligned with therapeutic goals and maximizes the chances of success in preclinical and clinical trials.

In conclusion,6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No: 1239647-61-0) represents a fascinating example of how heterocyclic compounds can be leveraged for therapeutic innovation. Its unique structural features and demonstrated biological activities make it a compelling candidate for further exploration in drug development. As research continues to uncover new applications for this molecule,6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine is poised to play a significant role in addressing some of today's most pressing medical challenges.